molecular formula C21H21Cl2NO3 B2804366 3',4'-dichloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-[1,1'-biphenyl]-4-carboxamide CAS No. 2034205-47-3

3',4'-dichloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-[1,1'-biphenyl]-4-carboxamide

Cat. No. B2804366
CAS RN: 2034205-47-3
M. Wt: 406.3
InChI Key: QCOKBBAEXPECJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple cyclic structures and chlorine atoms. The biphenyl group can rotate freely around its single bond, allowing for a range of conformations. The octahydrobenzo[b][1,4]dioxin-6-yl group is a cyclic structure, which can also adopt various conformations .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the chlorine atoms and the octahydrobenzo[b][1,4]dioxin-6-yl group. The chlorine atoms could potentially be replaced in a substitution reaction, while the cyclic structure could undergo ring-opening reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its complex structure. For example, the presence of the chlorine atoms could increase its density and boiling point compared to similar compounds without chlorine .

Scientific Research Applications

Synthesis and Biological Activity

  • A study focused on the synthesis and in vivo diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives, highlighting the process of creating compounds for potential therapeutic uses (Yar & Ansari, 2009).
  • Research on the design and synthesis of benzoxazine-8-carboxamide derivatives as serotonin-3 (5-HT3) receptor antagonists demonstrates the approach to targeting specific receptors for therapeutic benefits (Kuroita, Sakamori, & Kawakita, 1996).

Antimicrobial and Antitumor Evaluation

  • Studies involve the synthesis, characterization, and antimicrobial evaluation of compounds, offering insights into their potential as antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
  • An investigation into the synthesis and antitumor evaluation of dibenzo[1,4]dioxin-1-carboxamides presents data on their application as DNA-intercalating agents with potential anticancer properties (Lee, Palmer, Boyd, Baguley, & Denny, 1992).

Molecular Design for Drug Development

  • The creation and evaluation of 3,4-dihydro-3-oxo-1,4-benzoxazine-8-carboxamide derivatives as serotonin-3 (5-HT3) receptor antagonists highlight the process of designing molecules for specific therapeutic targets, offering a window into how similar compounds might be developed for medical applications (Kawakita, Kuroita, Yasumoto, Sano, Inaba, Fukuda, & Tahara, 1992).

Photophysical Properties and Material Science

  • The microwave-assisted synthesis and investigation of the photophysical properties of biaryl carboxamides emphasize the relevance of such compounds in materials science, particularly in the development of luminescent materials (Novanna, Kannadasan, & Shanmugam, 2020).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity and mechanism of action, and exploring its potential uses in various fields .

properties

IUPAC Name

N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-(3,4-dichlorophenyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21Cl2NO3/c22-17-7-5-15(11-18(17)23)13-1-3-14(4-2-13)21(25)24-16-6-8-19-20(12-16)27-10-9-26-19/h1-5,7,11,16,19-20H,6,8-10,12H2,(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCOKBBAEXPECJU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2C(CC1NC(=O)C3=CC=C(C=C3)C4=CC(=C(C=C4)Cl)Cl)OCCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21Cl2NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3',4'-dichloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-[1,1'-biphenyl]-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.